Cas no 1172555-78-0 (N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-{[(oxolan-2-yl)methyl]sulfamoyl}furan-2-carboxamide)

• Product Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-{[(oxolan-2-yl)methyl]sulfamoyl}furan-2-carboxamide
• CAS No: 1172555-78-0
• MF: C₁₃H₁₆N₄O₅S₂
• MW: 372.419939994812
• CID: 5767697
• Update Time: 2025-07-24

N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-{[(oxolan-2-yl)methyl]sulfamoyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(oxolan-2-ylmethylsulfamoyl)furan-2-carboxamide
• N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-{[(oxolan-2-yl)methyl]sulfamoyl}furan-2-carboxamide

• Inchi： 1S/C13H16N4O5S2/c1-8-16-17-13(23-8)15-12(18)10-4-5-11(22-10)24(19,20)14-7-9-3-2-6-21-9/h4-5,9,14H,2-3,6-7H2,1H3,(H,15,17,18)
• InChI Key： FEOFOYIFCPBFPT-UHFFFAOYSA-N
• SMILES： O1C(S(NCC2CCCO2)(=O)=O)=CC=C1C(NC1=NN=C(C)S1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-{[(oxolan-2-yl)methyl]sulfamoyl}furan-2-carboxamide

N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-{[(oxolan-2-yl)methyl]sulfamoyl}furan-2-carboxamide (CAS 1172555-78-0): A Comprehensive Overview

N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-{[(oxolan-2-yl)methyl]sulfamoyl}furan-2-carboxamide (CAS 1172555-78-0) is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, with its unique molecular structure combining thiadiazole, furan, and sulfamoyl moieties, presents a promising scaffold for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, making it a subject of ongoing studies in medicinal chemistry.

The molecular formula of N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-{[(oxolan-2-yl)methyl]sulfamoyl}furan-2-carboxamide reflects its complex yet strategically designed architecture. The presence of the 5-methyl-1,3,4-thiadiazol-2-yl group contributes to its heterocyclic character, while the furan-2-carboxamide segment enhances its binding affinity to biological targets. The sulfamoyl linker, coupled with the oxolan-2-ylmethyl group, further augments its solubility and pharmacokinetic properties, making it a versatile candidate for therapeutic applications.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapies. N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-{[(oxolan-2-yl)methyl]sulfamoyl}furan-2-carboxamide aligns with this trend, as its structural features suggest potential interactions with key biological pathways. For instance, its thiadiazole core is known to exhibit antimicrobial and anti-inflammatory properties, while the furan ring is often associated with anticancer activity. These attributes position the compound as a valuable asset in the quest for next-generation therapeutics.

The synthesis of CAS 1172555-78-0 involves multi-step organic reactions, including sulfonylation, amide coupling, and heterocyclic ring formation. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, confirming its identity and assessing its suitability for further studies. The compound's stability under various pH and temperature conditions is also a critical factor in its potential formulation.

From a commercial perspective, N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-{[(oxolan-2-yl)methyl]sulfamoyl}furan-2-carboxamide is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its niche application and tailored synthesis contribute to its premium pricing. However, as research into its biological activities expands, the compound may witness increased production scalability, potentially reducing costs and broadening its accessibility.

One of the most frequently asked questions about CAS 1172555-78-0 revolves around its solubility and bioavailability. Given its sulfamoyl and carboxamide functionalities, the compound exhibits moderate solubility in polar organic solvents such as DMSO and methanol, which is advantageous for in vitro assays. Researchers are also exploring prodrug strategies to enhance its oral bioavailability, a common challenge with similar heterocyclic compounds.

Another area of interest is the compound's potential role in addressing drug-resistant infections and chronic inflammatory diseases. With the rise of antibiotic resistance and the need for innovative anti-inflammatory agents, N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-{[(oxolan-2-yl)methyl]sulfamoyl}furan-2-carboxamide could emerge as a lead candidate in these therapeutic areas. Preliminary studies suggest that its mechanism of action may involve modulation of cytokine production or inhibition of bacterial efflux pumps, though further validation is required.

Environmental and safety considerations are also paramount when working with CAS 1172555-78-0. While the compound is not classified as hazardous under standard regulations, proper handling protocols, including the use of personal protective equipment (PPE) and adherence to laboratory safety guidelines, are recommended. Waste disposal should comply with local environmental regulations to minimize ecological impact.

In summary, N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-{[(oxolan-2-yl)methyl]sulfamoyl}furan-2-carboxamide (CAS 1172555-78-0) represents a compelling example of modern medicinal chemistry innovation. Its multifaceted structure and promising biological activities make it a compound of significant interest for researchers and industry professionals alike. As the scientific community continues to unravel its full potential, this molecule may well find its place in the next wave of breakthrough therapies.